Cas no 1240518-41-5 (2,4-difluoro-6-methoxybenzonitrile)

• Product Name: 2,4-difluoro-6-methoxybenzonitrile
• CAS No: 1240518-41-5
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD20486220
• CID: 2760250
• PubChem ID: 58054448
• Update Time: 2025-05-20

2,4-difluoro-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-methoxybenzonitrile
• AS-42498
• 2,4-DIFLUORO-6-METHOXY-BENZONITRILE
• MFCD20486220
• CS-0443240
• AKOS022191410
• Benzonitrile, 2,4-difluoro-6-methoxy-
• 1240518-41-5
• MHCGJOLEGDCKQA-UHFFFAOYSA-N
• SCHEMBL17992

• MDL： MFCD20486220
• Inchi： 1S/C8H5F2NO/c1-12-8-3-5(9)2-7(10)6(8)4-11/h2-3H,1H3
• InChI Key： MHCGJOLEGDCKQA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C#N)OC)F

Computed Properties

• Exact Mass: 169.03392011g/mol
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,4-difluoro-6-methoxybenzonitrile

2,4-Difluoro-6-Methoxybenzonitrile: A Comprehensive Overview

2,4-Difluoro-6-methoxybenzonitrile, also known by its CAS number 1240518-41-5, is a chemically synthesized compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a benzonitrile core with fluorine and methoxy substituents at specific positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it highly versatile for different uses.

The synthesis of 2,4-difluoro-6-methoxybenzonitrile involves a series of well-defined chemical reactions. Recent advancements in synthetic chemistry have enabled the production of this compound with higher efficiency and purity. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These methods not only reduce production costs but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

The physical properties of 2,4-difluoro-6-methoxybenzonitrile are critical for its applications. The compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical processes. Recent studies have also highlighted its stability under UV light and thermal conditions, which is essential for its use in photochemical reactions and high-temperature applications.

The chemical structure of 2,4-difluoro-6-methoxybenzonitrile plays a pivotal role in its reactivity. The electron-withdrawing effects of the fluorine atoms enhance the electrophilic nature of the benzonitrile ring, making it more susceptible to nucleophilic attacks. This property is exploited in the synthesis of various derivatives, including pharmaceutical intermediates and agrochemicals. For instance, recent research has demonstrated its potential as a precursor for developing new classes of herbicides with improved efficacy and reduced environmental toxicity.

In terms of applications, 2,4-difluoro-6-methoxybenzonitrile finds extensive use in the pharmaceutical industry. Its ability to act as a building block for complex molecules has made it invaluable in drug discovery programs. For example, it has been employed in the synthesis of kinase inhibitors, which are crucial for treating various cancers. Additionally, its role as an intermediate in the production of antibiotics has been explored in recent studies.

The agrochemical sector has also benefited from the unique properties of 2,4-difluoro-6-methoxybenzonitrile. It serves as a key component in developing pesticides with enhanced selectivity and reduced resistance potential. Recent breakthroughs have focused on modifying its structure to improve bioavailability and reduce adverse environmental impacts.

In conclusion, 2,4-difluoro-6-methoxybenzonitrile, CAS number 1240518-41-5, is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and favorable physical properties make it an essential component in modern chemical synthesis. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in future technological advancements.